Cas no 98944-42-4 (1,1,1-Trimethoxy-2-methylbutane)
98944-42-4 structure
Product Name:1,1,1-Trimethoxy-2-methylbutane
CAS No:98944-42-4
MF:C8H18O3
MW:162.226723194122
CID:860626
PubChem ID:145339
Update Time:2025-04-19
1,1,1-Trimethoxy-2-methylbutane Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-Trimethoxy-2-methylbutane
- DTXSID00912977
- 98944-42-4
- SCHEMBL16272035
- AKOS013028389
-
- Inchi: 1S/C8H18O3/c1-6-7(2)8(9-3,10-4)11-5/h7H,6H2,1-5H3
- InChI Key: QWPCHBGGMCMXPS-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)CC)(OC)OC
Computed Properties
- Exact Mass: 162.126
- Monoisotopic Mass: 162.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 91.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 0.9
- Boiling Point: 149.2°Cat760mmHg
- Flash Point: 45.5°C
1,1,1-Trimethoxy-2-methylbutane Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
98944-42-4 (1,1,1-Trimethoxy-2-methylbutane) Related Products
- 707-07-3(Trimethyl orthobenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk